molecular formula C5H3ClN2O B1319482 Pyrimidine-2-carbonyl chloride CAS No. 220769-83-5

Pyrimidine-2-carbonyl chloride

Cat. No. B1319482
CAS RN: 220769-83-5
M. Wt: 142.54 g/mol
InChI Key: FOVRZAGACROHCK-UHFFFAOYSA-N
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Description

Pyrimidine-2-carbonyl chloride is a chemical compound with the molecular formula C5H3ClN2O . Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring .


Synthesis Analysis

There are numerous methods for the synthesis of pyrimidines . For instance, a ZnCl2-catalyzed three-component coupling reaction allows the synthesis of various 4,5-disubstituted pyrimidine derivatives in a single step from functionalized enamines, triethyl orthoformate, and ammonium acetate .


Molecular Structure Analysis

The molecular structure of pyrimidine-2-carbonyl chloride is characterized by the presence of a pyrimidine ring, which is an aromatic heterocyclic compound containing two nitrogen atoms .


Chemical Reactions Analysis

Pyrimidine-2-carbonyl chloride can undergo various chemical reactions. For example, 2-chloro-4-(1 ‘,3-dithian-2’-yl)pyrimidine reacted with N,N-dimethylethylenediamine to give 2-[(N,N-dimethylaminoethyl)amino]-4-(1 ‘,3’-dithian-2 -yl) pyrimidine .


Physical And Chemical Properties Analysis

The molecular weight of Pyrimidine-2-carbonyl chloride is 142.54 . More specific physical and chemical properties were not found in the search results.

Scientific Research Applications

Synthesis of Pyrimidine and Related Heterocyclic Compounds

Pyrimidine-2-carbonyl chloride is used in the synthesis of pyrimidine and related heterocyclic compounds . The synthesis of these compounds often involves cyclization reactions and cycloadditions of two or more components . For instance, the cyclization of ketones with nitriles under basic conditions with a copper catalyst involves the nitriles acting as electrophiles, with consecutive C–C bonds and two C–N bond formations .

Transition-Metal Catalyzed Synthesis of Pyrimidines

Pyrimidine-2-carbonyl chloride plays a significant role in the transition-metal catalyzed synthesis of pyrimidines . This process has been gaining attention due to its efficiency, sustainability, and selectivity .

Biological and Medical Applications

Pyrimidine-2-carbonyl chloride is used in the synthesis of compounds that have various biological and medical applications . Pyrimidine rings are integral parts of many biological molecules, such as cytosine, uracil, thymine, and thiamine (vitamin B1) . These compounds display a wide array of biological and pharmacological activities, including antimicrobial, anticancer, antifungal, antiviral, and many others .

Synthesis of Fluorescent Dyes

Pyrimidine-2-carbonyl chloride is also used in the synthesis of many fluorescent dyes . These dyes have applications in various fields, including biological imaging, chemical sensing, and optoelectronic devices .

Synthesis of Photographic and Electroluminescent Materials

Pyrimidine-2-carbonyl chloride is used in the synthesis of photographic and electroluminescent materials . These materials are used in various applications, including display technologies and solar cells .

Synthesis of Organic Semiconductors

Pyrimidine-2-carbonyl chloride is used in the synthesis of organic semiconductors . These semiconductors have applications in various electronic devices, including organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and organic field-effect transistors (OFETs) .

Mechanism of Action

Target of Action

Pyrimidine-2-carbonyl chloride, like other pyrimidine derivatives, is known to interact with a variety of biological targets. These include certain vital inflammatory mediators such as prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins . These targets play crucial roles in the body’s inflammatory response and are key to the compound’s anti-inflammatory effects .

Mode of Action

The mode of action of pyrimidine-2-carbonyl chloride is primarily associated with its inhibitory response against the expression and activities of its targets . Like other non-steroidal anti-inflammatory drugs (NSAIDs), pyrimidine-based anti-inflammatory agents function by suppressing the activity of COX-1 and COX-2 enzymes, thus reducing the generation of prostaglandin E2 .

Biochemical Pathways

Pyrimidine-2-carbonyl chloride, as part of the broader class of pyrimidines, is involved in several biochemical pathways. Pyrimidine synthesis and metabolism play major roles in controlling embryonic and fetal development and organogenesis . In neurodevelopment, purinergic transmission and purine and pyrimidine metabolism are key to the correct sequential generation of different signaling molecules .

Result of Action

The result of the action of Pyrimidine-2-carbonyl chloride is primarily seen in its anti-inflammatory effects. By inhibiting the expression and activities of certain inflammatory mediators, it can exhibit potent anti-inflammatory effects . This can lead to a reduction in inflammation and associated symptoms in the body.

Safety and Hazards

Pyrimidine-2-carbonyl chloride is classified as a dangerous substance. It can cause skin irritation (H315), serious eye damage (H318), and may cause respiratory irritation (H335). Precautionary measures include avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes .

Future Directions

Recent developments in the synthesis of pyrimidines have focused on different types of cycloadditions, leading to the formation of the pyrimidine ring . Future research may continue to explore new synthesis methods and the potential pharmacological effects of pyrimidine derivatives .

properties

IUPAC Name

pyrimidine-2-carbonyl chloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H3ClN2O/c6-4(9)5-7-2-1-3-8-5/h1-3H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FOVRZAGACROHCK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CN=C(N=C1)C(=O)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H3ClN2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50593432
Record name Pyrimidine-2-carbonyl chloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50593432
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

142.54 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

220769-83-5
Record name Pyrimidine-2-carbonyl chloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50593432
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

A stirred mixture of 0.837 g of 2-pyrimidinecarboxylic acid hydrochloride (prepared as described in S. Gronowitz et al. Ark. Chem, 1964, 22, 66-82), 30 mL of CHCl3 and 2 mL of thionyl chloride was heated at reflux for 12 h. After cooling to r.t., the suspension was filtered and the filtrate was evaporated to dryness in vacuo to afford 0.306 g (67%) of the title compound as a green solid used in the next step without further purification.
Quantity
0.837 g
Type
reactant
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Yield
67%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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